N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H21N5O3S2/c1-13-16(11-21-25(13)14-5-3-2-4-6-14)19(26)23-20-22-17-9-10-24(12-18(17)29-20)30(27,28)15-7-8-15/h2-6,11,15H,7-10,12H2,1H3,(H,22,23,26)
• InChI Key: JRLOZBYZYVLFND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=NC4=C(S3)CN(CC4)S(=O)(=O)C5CC5
• Molecular Formula: C20H21N5O3S2
• Molecular Weight: 443.5 g/mol

Description

N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H21N5O3S2 and its molecular weight is 443.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Analysis

The compound is related to various synthesized heterocyclic compounds that have potential applications in scientific research, particularly in the synthesis and analysis of fused heterocycles. A study discussed the regioselective synthesis and theoretical calculations of fused heterocycles, including pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine, highlighting the significance of these compounds in chemical analysis and synthesis methods. These processes were explored both through traditional thermal reactions and under microwave irradiation, demonstrating the versatility and adaptability of these compounds in synthetic chemistry (Salem et al., 2015).

Potential Biological and Insecticidal Applications

Another research avenue involves exploring the biological and insecticidal potential of novel sulfonamide thiazole derivatives. For instance, a series of biologically active heterocyclic compounds, including thiazole, pyrazole, and pyrimidine derivatives, were synthesized to assess their insecticidal properties against specific pests. These studies indicate the potential of these compounds to serve as effective insecticidal agents, providing a basis for further exploration in agricultural sciences and pest management strategies (Soliman et al., 2020).

Antimicrobial and Antifungal Properties

Research into the antimicrobial and antifungal properties of novel synthesized compounds has shown promising results. A study highlighted the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, incorporating a phenylsulfonyl moiety, and evaluated their antimicrobial activities. The results revealed that several derivatives exhibited significant activity, surpassing that of reference drugs in some cases. This suggests potential applications in developing new antimicrobial and antifungal agents, contributing to the field of medicine and pharmacology (Alsaedi et al., 2019).